Cas no 53476-71-4 (6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol)

• Product Name: 6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol
• CAS No: 53476-71-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 938610
• PubChem ID: 313557
• Update Time: 2025-11-01

6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol
• 1,5,6,7,8,9-hexahydrocyclohepta[d]pyrimidine-2,4-dione
• 6,7,8,9-tetrahydro-1H-cyclohepta[d]pyrimidine-2,4(3H,5H)-dione
• 1,5,6,7,8,9-hexahydro-cycloheptapyrimidine-2,4-dione
• 5,6-Pentamethylen-uracil
• 6,7,8,9-tetrahydro-1H,3H,5H-cyclohepta< d> pyrimidin-2,4-dione
• AC1L7NP8
• AN-584
• ANW-58252
• CTK8A0843
• NSC228074
• SBB089676
• SureCN3114509
• SCHEMBL3114509
• AKOS013490940
• AKOS006345051
• SCHEMBL15831714
• DTXSID30310523
• NSC-228074
• 53476-71-4
• 1,5,6,7,8,9-HEXAHYDRO-2H-CYCLOHEPTA[D]PYRIMIDINE-2,4(3H)-DIONE
• AN-584/43345394
• G81356

• Inchi： 1S/C9H12N2O2/c12-8-6-4-2-1-3-5-7(6)10-9(13)11-8/h1-5H2,(H2,10,11,12,13)
• InChI Key： PXILTEYPVYROAH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCCCC2)NC(N1)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol

Introduction to 6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol (CAS No. 53476-71-4)

6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol (CAS No. 53476-71-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct cyclohepta[d]pyrimidine core and diol functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol is composed of a seven-membered ring fused to a pyrimidine ring, with two hydroxyl groups attached at the 2 and 4 positions. This unique arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity. The presence of the hydroxyl groups enhances the compound's solubility and reactivity, making it suitable for various chemical modifications and derivatizations.

Recent studies have highlighted the potential of 6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. This finding suggests that the compound may have neuroprotective properties and could be developed into a novel therapeutic agent for Alzheimer's and other related conditions.

In addition to its potential in neurodegenerative diseases, 6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. A recent publication in the Cancer Research journal reported that 6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol can inhibit the activation of Akt/mTOR signaling pathways in breast cancer cells, leading to reduced cell proliferation and increased cell death. These findings open up new avenues for developing targeted therapies for cancer treatment.

The pharmacokinetic properties of 6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol have also been extensively studied. Research has shown that the compound has favorable absorption and distribution profiles when administered orally or intravenously. Its metabolic stability and low toxicity further enhance its potential as a drug candidate. A study published in the Bioorganic & Medicinal Chemistry Letters evaluated the metabolic stability of 6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol in human liver microsomes and found that it undergoes minimal metabolism through cytochrome P450 enzymes. This stability is crucial for maintaining therapeutic concentrations over extended periods.

The safety profile of 6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol has been assessed through various preclinical studies. Toxicity studies conducted in animal models have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

In conclusion, 6,7,8,9-Tetrahydro-5H-cyclohepta[d]pyrimidine-2,4-diol (CAS No. 53476-71-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for developing novel therapeutics for neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.